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Compound of Interest

Compound Name: Icaridin

Cat. No.: B1674257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties and solubility of Icaridin (also known as Picaridin), a widely used insect repellent.

The information is presented to support research, development, and formulation activities.

Core Physicochemical Properties
Icaridin is a synthetic compound derived from piperidine.[1] Its chemical and physical

properties are critical to its efficacy, safety, and formulation characteristics. A summary of these

properties is provided in the tables below.

Identifier Value Source

Chemical Name

butan-2-yl 2-(2-

hydroxyethyl)piperidine-1-

carboxylate

[2]

CAS Number 119515-38-7 [2]

Molecular Formula C₁₂H₂₃NO₃ [2]

Molecular Weight 229.32 g/mol [2]
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Table 1: General Chemical Information for Icaridin

Property Value Conditions Source(s)

Physical State
Colorless to pale

yellow liquid
Ambient [2][3]

Odor Nearly odorless Ambient [2][4]

Melting Point < -170 °C - [2][5]

Boiling Point 296 °C 1013 hPa [2][4][5]

Density 1.07 g/cm³ 20 °C [2][4][6]

Vapor Pressure 0.00044 mmHg 25 °C [2][6][7]

pKa
Not applicable (non-

ionizable)
- [8]

Octanol-Water

Partition Coefficient

(logP)

2.11 - 2.23 20 °C [2][4]

Table 2: Key Physicochemical Properties of Icaridin

Solubility Profile
The solubility of Icaridin in various solvents is a crucial factor for the development of effective

and stable formulations.
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Solvent Solubility Temperature pH Source(s)

Water 8.2 g/L 20 °C 4-9 [8]

Water

(unbuffered)
8.6 g/L 20 °C - [8]

Ethanol Miscible 20 °C - [3][5]

Acetone 7520 g/L 20 °C - [7]

n-Heptane >250 g/L 20 °C - [8]

Xylene >250 g/L 20 °C - [8]

Dichloromethane >250 g/L 20 °C - [8]

2-Propanol >250 g/L 20 °C - [8]

1-Octanol >250 g/L 20 °C - [8]

Polyethylene

Glycol
>250 g/L 20 °C - [8]

Dimethyl

Sulfoxide

(DMSO)

>250 g/L 20 °C - [9]

Table 3: Solubility of Icaridin in Various Solvents

Experimental Protocols
The determination of the physicochemical properties of chemical substances follows

standardized methodologies to ensure accuracy and reproducibility. The Organisation for

Economic Co-operation and Development (OECD) provides a set of internationally recognized

guidelines for the testing of chemicals.

Determination of Water Solubility (OECD Guideline 105)
Two primary methods are described for determining water solubility, depending on the

expected solubility range. For a substance like Icaridin with solubility above 10⁻² g/L, the Flask

Method is appropriate.[5]
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Principle: A supersaturated solution of the substance in water is prepared and allowed to

equilibrate at a constant temperature. The concentration of the substance in the aqueous

phase is then determined by a suitable analytical method.

Apparatus:

Constant temperature bath

Flasks with stoppers

Analytical balance

Centrifuge or filtration apparatus

Analytical instrument for concentration measurement (e.g., HPLC, GC)

Procedure:

An excess amount of Icaridin is added to a flask containing purified water.

The flask is tightly stoppered and agitated in a constant temperature bath (e.g., 20 °C) for a

sufficient period to reach equilibrium (typically 24-48 hours).

After equilibration, the mixture is centrifuged or filtered to separate the undissolved solid from

the aqueous solution.

The concentration of Icaridin in the clear aqueous phase is determined using a validated

analytical method.

The procedure is repeated to ensure the results are reproducible.

Determination of Octanol-Water Partition Coefficient
(logP) (OECD Guideline 107)
The Shake Flask Method is a widely used technique for determining the octanol-water partition

coefficient.[2]
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Principle: A solution of the test substance in either n-octanol or water is mixed with the other

immiscible solvent in a vessel. After shaking to allow for partitioning and reaching equilibrium,

the concentration of the substance in each phase is measured. The partition coefficient (P) is

the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

Apparatus:

Separatory funnels or centrifuge tubes with stoppers

Mechanical shaker

Centrifuge

Analytical instrument for concentration measurement

Procedure:

n-Octanol and water are pre-saturated with each other.

A known amount of Icaridin is dissolved in either the water-saturated n-octanol or the n-

octanol-saturated water.

The solution is placed in a separatory funnel or centrifuge tube, and the other phase is

added.

The vessel is shaken until equilibrium is reached.

The mixture is then centrifuged to ensure complete separation of the two phases.

The concentration of Icaridin in both the n-octanol and aqueous phases is determined by a

suitable analytical method.

The partition coefficient (P) is calculated as P = Coctanol / Cwater. The logarithm of P is

reported as logP.

Signaling Pathway and Experimental Workflow
Visualization
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Insect Olfactory Signaling Pathway
Icaridin functions as a repellent by interacting with the insect's olfactory system. It is believed

to act on odorant receptors (ORs) located on the antennae of insects. The binding of Icaridin
to these receptors disrupts the insect's ability to detect attractants from a host. The general

mechanism involves a heterodimeric complex of a specific odorant receptor (OrX) and a highly

conserved co-receptor (Orco), which together form a ligand-gated ion channel.
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Caption: Generalized insect olfactory signaling pathway activated by Icaridin.

Experimental Workflow: Determination of Water
Solubility (Flask Method)
The following diagram illustrates the key steps in determining the water solubility of Icaridin
using the flask method as outlined in OECD Guideline 105.
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Caption: Experimental workflow for determining the water solubility of Icaridin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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